Cas no 1797267-23-2 (4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide)

• Product Name: 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide
• CAS No: 1797267-23-2
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5371645
• Update Time: 2025-10-19

4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(6-Methyl-2-pyridinyl)oxy]-N-(2-thienylmethyl)-1-piperidinecarboxamide
• 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

• Inchi： 1S/C17H21N3O2S/c1-13-4-2-6-16(19-13)22-14-7-9-20(10-8-14)17(21)18-12-15-5-3-11-23-15/h2-6,11,14H,7-10,12H2,1H3,(H,18,21)
• InChI Key： DLGSZTJKIJOOSG-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CCC(OC2=NC(C)=CC=C2)CC1

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.3±50.0 °C(Predicted)
• pka: 14.29±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

Introduction to 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS No. 1797267-23-2)

4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS No. 1797267-23-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide features a piperidine ring linked to a thiophene moiety and a 6-methylpyridine unit. The combination of these functional groups provides a unique scaffold that can interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide has also demonstrated anti-inflammatory activity. In vitro studies have shown that the compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory conditions. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-[(6-methylpyridin-2-yl)oxy]-N-[(thiophen-2-y-l)methyl]piperidine-1-carboxamide has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[ (6-methylpyridin - 2 - yl ) oxy ] - N - [ ( thiophen - 2 - yl ) methyl ] piperidine - 1 - carboxamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported. The compound is being tested for its potential in treating neurodegenerative diseases and chronic inflammatory conditions.

One of the key challenges in the development of 4-[ (6-methylpyridin - 2 - yl ) oxy ] - N - [ ( thiophen - 2 - yl ) methyl ] piperidine - 1 - carboxamide is optimizing its formulation for maximum therapeutic benefit. Researchers are exploring various delivery methods, including oral tablets, intravenous solutions, and transdermal patches, to enhance patient compliance and drug efficacy.

The future prospects for 4-[ (6-methylpyridin - 2 - yl ) oxy ] - N - [ ( thiophen - 2 - yl ) methyl ] piperidine - 1 - carboxamide are promising. Ongoing research aims to further elucidate its mechanism of action and identify potential synergies with other therapeutic agents. Additionally, efforts are being made to develop analogs with improved pharmacological properties and reduced side effects.

In conclusion, 4-[ (6-methylpyridin - 2 - yl ) oxy ] - N - [ ( thiophen - 2 - yl ) methyl ] piperidine - 1 - carboxamide (CAS No. 1797267-23-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the treatment of neurodegenerative diseases and chronic inflammatory conditions. As research progresses, it is expected that this compound will play an increasingly important role in improving patient outcomes and advancing our understanding of these complex diseases.